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1. Introduction

Uniconazole P is a highly active triazole-based plant growth regulator (PGR) widely utilized in

the horticulture industry to manage the height of ornamental plants.[1][2] Its active ingredient,

uniconazole-p, effectively suppresses stem elongation, leading to more compact, sturdy, and

aesthetically pleasing plants.[3][4] The benefits of its application include improved plant

manageability, enhanced aesthetic appeal, and increased marketability.[3][4] Uniconazole P is

known for being more potent and persistent than other PGRs like paclobutrazol, necessitating

precise application.[1][2][5] Its mode of action primarily involves the inhibition of gibberellin

biosynthesis.[3][6][7]

2. Mechanism of Action

Uniconazole P's primary mechanism is the inhibition of gibberellin (GA) biosynthesis.[7]

Gibberellins are plant hormones crucial for stimulating cell elongation.[8] Uniconazole P
specifically blocks the oxidation of ent-kaurene to ent-kaurenoic acid, a key step in the GA

synthesis pathway, which is catalyzed by the cytochrome P450 monooxygenases.[8][9] This

action reduces the levels of active gibberellins, leading to decreased cell elongation and,

consequently, shorter internodes and a more compact plant structure.[5][9]

A secondary mode of action involves the inhibition of abscisic acid (ABA) catabolism.[10][11]

Uniconazole P is a potent competitive inhibitor of ABA 8'-hydroxylase (CYP707A), the primary
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enzyme responsible for ABA degradation.[10][11] This leads to an increase in endogenous ABA

levels, which can enhance the plant's tolerance to environmental stresses such as drought.[10]

[12][13]
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Caption: Uniconazole P signaling pathway in plants.

Data Presentation: Efficacy and Application Rates
The efficacy of Uniconazole P is dependent on the plant species, its vigor, environmental

conditions (temperature and light), and the application method.[8] Higher temperatures and

light levels generally require higher application rates.[2][8]

Table 1: General Application Rates for Height Control in Various Ornamental Species
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Application
Method

Plant Vigor
Example
Species

Recommended
Concentration
(ppm)

Reference

Foliar Spray Moderate
Celosia, Red

Salvia
1 - 2 [1][2]

High
Petunia,

Marigold
4 - 6 [1][2]

Very High /

Perennials

Echinacea,

Gaura, Liatris,

Phlox

10 - 15 [1][2]

-
Hibiscus rosa-

sinensis
2 [14]

-
Fuchsia x

hybrida
5 - 200 [15]

Soil Drench Moderate

Calibrachoa,

Petunia,

Scaevola

0.5 [2]

High

Vigorous

varieties of

above

1 - 2 [2]

- Scaevola aemula 1 - 2 [14]

-
Fuchsia x

hybrida

0.025 - 1.0 (mg

a.i./pot)
[15]

Table 2: Effects of Uniconazole P on Tuberose (Polianthes tuberosa)

This table summarizes data from a study comparing foliar spray and bulb immersion methods

at different concentrations.
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Treatment
(Concentrat
ion)

Flowering
Stem
Height (cm)

Days to
Flowering

Number of
Florets

Leaf
Chlorophyll
a (mg/g FW)

Leaf
Nitrogen
(%)

Control (0 mg

L⁻¹)
93 - - - -

5 mg L⁻¹

(Foliar Spray)
65 - - - -

10 mg L⁻¹

(Foliar Spray)
52 82 Decreased

Increased by

22%

Increased by

68%

5 mg L⁻¹

(Bulb

Immersion)

71 - - - -

10 mg L⁻¹

(Bulb

Immersion)

60 - - - -

Source: Data

compiled

from a study

on Tuberose.

[16]

Table 3: Summary of Physiological and Morphological Effects on Various Ornamentals
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Species
Concentration &
Method

Key Effects Reference

Hibiscus rosa-sinensis 2 mg/L (Spray)

-15.6% plant height,

-59.6% leaf area,

+30.6% chlorophyll,

+38.1% root length.

[14]

Mirabilis jalapa
20-60 ppm

(Spray/Drench)

Reduced plant height

and internodal length;

increased internode

number.

[14]

Kalanchoe species 5-20 ppm (Spray)

Inhibited stem

elongation by up to

63%.

[14]

Fuchsia x hybrida Spray & Drench

Reduced stem/leaf

length; accelerated

flowering; increased

flower number.

[15]

Experimental Protocols
The following protocols provide a framework for conducting experiments to determine optimal

Uniconazole P application rates. It is crucial for researchers to conduct small-scale trials on

specific cultivars under their unique growing conditions.[2][8]
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Phase 1: Preparation

Phase 2: Treatment Application

Phase 3: Cultivation & Data Collection

Phase 4: Analysis

1. Select uniform plant material
(plugs, cuttings, or bulbs)

2. Transplant to final containers
and allow establishment

3. Acclimatize plants to
greenhouse conditions

4. Prepare Uniconazole P solutions
(multiple concentrations + control)

5. Apply Treatments
(Randomized Complete Block Design)

Foliar Spray
(e.g., 2 qts / 100 sq. ft.)

Method 1

Soil Drench
(e.g., 4 fl. oz. / 6-in pot)

Method 2

Bulb/Liner Dip
(e.g., 1-5 min soak)

Method 3

6. Maintain standard
cultural practices

7. Data Collection (Weekly)
- Plant Height

- Stem Diameter
- Node Count

- SPAD (Chlorophyll)

8. Flowering Data
- Days to Flower

- Flower Number & Size

9. Final Harvest & Measurement
(Shoot & Root Dry Weight)

10. Statistical Analysis
(e.g., ANOVA, Regression)

Click to download full resolution via product page

Caption: General experimental workflow for Uniconazole P evaluation.
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1. Foliar Spray Application Protocol

Objective: To apply Uniconazole P uniformly to plant stems and foliage for absorption.

Methodology:

Timing: Apply 7-10 days after transplanting, once roots have reached the edge of the pot.

[1][2] Applications should be made in the morning or late afternoon when plants are not

under environmental stress.[8]

Solution Preparation: Accurately measure and dilute Uniconazole P concentrate to the

desired parts per million (ppm) or mg L⁻¹ concentration. Use a calibrated sprayer.

Application: Uniformly apply the finished spray solution. A standard volume is

approximately 2 quarts per 100 sq. ft. of bench area.[8] Ensure thorough coverage of the

stems, as this is the primary site of absorption.[1][2]

Post-Application: Avoid overhead irrigation immediately after application to allow the

chemical to be absorbed.

Considerations: For plants on sub-irrigation benches, reduce the application rate, as

excess solution dripping into the media will be taken up by the roots, increasing the

growth-regulating effect.[8]

2. Soil Drench Application Protocol

Objective: To apply Uniconazole P directly to the growing media for root uptake.

Methodology:

Timing: Typically applied about 10 days after transplant for crops with long production

cycles.[2]

Media Preparation: The growing media should be moist but not saturated at the time of

application. This is often achieved by watering the day before.[8] Dry media can lead to

uneven distribution and variable plant response.[8]
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Application: Apply a consistent volume of the diluted Uniconazole P solution to each pot.

A general guideline is 4 fl. oz. (approx. 118 mL) of drench solution for a 6-inch pot; adjust

volume for other pot sizes.[8]

Volume Control: Apply enough solution to achieve minimal run-through (no more than 10%

of the initial volume) to avoid waste and ensure the chemical remains in the root zone.[8]

Caution: Drenches have a persistent effect and should not be used late in the production

cycle for plants intended for landscape planting, as this may stunt their growth in the

garden.[1][2]

3. Pre-Plant Bulb Soak Protocol

Objective: To provide uniform height control for bulb crops from the start of production.

Methodology:

Solution Preparation: Prepare a solution of Uniconazole P at the desired concentration

(e.g., 5-10 mg L⁻¹ for Tuberose).[16]

Application: Fully immerse the bulbs in the solution for a specified period, typically

between 1 to 5 minutes, prior to planting.[8][16]

Trials: The optimal soak time and concentration can vary significantly between species

and cultivars, so small-scale trials are essential to determine the desired effect.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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